Cas no 3216-42-0 (3-(thiophen-3-yl)prop-2-en-1-ol)

• Product Name: 3-(thiophen-3-yl)prop-2-en-1-ol
• CAS No: 3216-42-0
• MF: C₇H₈OS
• MW: 140.202820777893
• CID: 1454284
• PubChem ID: 21813931
• Update Time: 2025-05-21

3-(thiophen-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(3-thienyl)-, (E)-
• (E)-3-(thiophen-3-yl)prop-2-en-1-ol
• 3-(thiophen-3-yl)prop-2-en-1-ol
• 3216-42-0
• CS-0354867
• SCHEMBL9255367
• SCHEMBL9255381
• EN300-1246019

• Inchi： 1S/C7H8OS/c8-4-1-2-7-3-5-9-6-7/h1-3,5-6,8H,4H2/b2-1+
• InChI Key： JHBVVETVSPASKG-OWOJBTEDSA-N
• SMILES： S1C=CC(=C1)/C=C/CO

Computed Properties

• Exact Mass: 140.02964
• Monoisotopic Mass: 140.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23

Additional information on 3-(thiophen-3-yl)prop-2-en-1-ol

Comprehensive Overview of 3-(thiophen-3-yl)prop-2-en-1-ol (CAS No. 3216-42-0): Properties, Applications, and Industry Insights

3-(thiophen-3-yl)prop-2-en-1-ol (CAS No. 3216-42-0) is a versatile organic compound featuring a thiophene ring conjugated with a propenol side chain. This structure endows it with unique chemical reactivity, making it valuable in pharmaceuticals, agrochemicals, and material science. The compound's molecular formula (C₇H₈OS) and functional groups (hydroxyl and vinyl) enable diverse synthetic applications, aligning with trends in green chemistry and sustainable synthesis.

Recent studies highlight the role of 3-(thiophen-3-yl)prop-2-en-1-ol in heterocyclic chemistry, particularly as a precursor for biologically active molecules. Researchers are exploring its potential in drug discovery, such as designing antimicrobial agents or kinase inhibitors, addressing global health challenges like antibiotic resistance. Its thiophene moiety is also pivotal in developing organic semiconductors, a hot topic in flexible electronics and OLED technology.

From an industrial perspective, the demand for CAS 3216-42-0 is rising due to its utility in flavor and fragrance formulations. Its allylic alcohol structure contributes to fruity or floral notes, catering to the growing cosmetic and food additive markets. Manufacturers emphasize high-purity synthesis methods, including catalytic hydrogenation and Grignard reactions, to meet regulatory standards like REACH and FDA compliance.

Environmental and safety profiles of 3-(thiophen-3-yl)prop-2-en-1-ol are rigorously evaluated. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to prevent polymerization. The compound's biodegradability and low eco-toxicity align with the EPA’s Safer Choice initiative, appealing to eco-conscious industries.

In analytical chemistry, CAS 3216-42-0 is characterized via GC-MS, HPLC, and NMR spectroscopy. These techniques ensure accurate quality control, critical for applications like pharmaceutical intermediates. Recent patents disclose novel derivatization methods to enhance its solubility or stability, reflecting innovation in fine chemical production.

Market trends indicate increased interest in thiophene derivatives, driven by their electronic properties and pharmacological potential. Suppliers often list 3-(thiophen-3-yl)prop-2-en-1-ol under synonyms like 3-Thiophen-3-yl-allyl alcohol or 3-(3-Thienyl)-2-propen-1-ol, optimizing SEO for chemical databases. Educational resources frequently address queries like "synthesis of thiophene alcohols" or "applications of CAS 3216-42-0," underscoring its academic relevance.

Future directions include exploring catalytic asymmetric synthesis of this compound for chiral drug development, leveraging organocatalysts or enzyme-mediated reactions. Collaborative efforts between academia and industry aim to scale up production while minimizing carbon footprint, resonating with the UN Sustainable Development Goals.